4,4-Diethyl-5-methylpyrrolidin-2-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 4,4-diethyl-5-methylpyrrolidin-2-one
• InChI: InChI=1S/C9H17NO/c1-4-9(5-2)6-8(11)10-7(9)3/h7H,4-6H2,1-3H3,(H,10,11)
• InChI Key: JMOLHXRGOFIYEO-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC(=O)NC1C)CC

Description

4,4-Diethyl-5-methylpyrrolidin-2-one is a pyrrolidinone derivative characterized by its unique substitution pattern. The pyrrolidinone core consists of a five-membered lactam ring, with diethyl groups at the 4-position and a methyl group at the 5-position. This structural configuration influences its physicochemical properties, such as solubility, stability, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4-Diethyl-5-methylpyrrolidin-2-one can be achieved through various methods. One common approach involves the enantioselective synthesis of 4,5-disubstituted pyrrolidin-2-one derivatives using Michael adducts as key precursors . The addition of malonates to trans-β-alkyl-β-nitrostyrenes in the presence of chiral Mg2+ bisoxazoline complex and Ni2+ and Co2+ bis((S,S)- or (R,R)-N,N′-dibenzylcyclohexane-1,2-diamine) complexes results in the formation of Michael adducts with two stereocenters .

Industrial Production Methods

Industrial production methods for 4,4-Diethyl-5-methylpyrrolidin-2-one typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of chiral catalysts and specific reaction conditions is crucial for achieving the desired enantiopure product .

Chemical Reactions Analysis

Types of Reactions

4,4-Diethyl-5-methylpyrrolidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or other reduced forms.

Substitution: The compound can undergo substitution reactions where one or more of its substituents are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines .

Scientific Research Applications

4,4-Diethyl-5-methylpyrrolidin-2-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of fine chemicals and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of 4,4-Diethyl-5-methylpyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The biological and pharmacological effectiveness of pyrrolidinone derivatives depends on the configuration of substituents, which provide optimal interaction with appropriate receptors . The compound’s effects are mediated through its binding to these receptors, leading to various biochemical and physiological responses.

Comparison with Similar Compounds

Key Observations :

• Substituent Position : The diethyl groups at the 4-position in the target compound contrast with the absence of substituents at this position in the evidence compound.
• Aromatic vs. Aliphatic Groups : The evidence compound features a 4-methoxyphenyl group at position 5, introducing aromaticity and electron-donating methoxy functionality, whereas the target compound retains purely aliphatic substituents (methyl and ethyl).

Functional Group Analysis and Implications

Electronic and Steric Effects

• The methyl group at position 5 may marginally enhance lipophilicity compared to unsubstituted pyrrolidinones.
• 5-Ethyl-5-(4-methoxyphenyl)pyrrolidin-2-one : The methoxyphenyl group introduces resonance effects and increased electron density, which could enhance interactions with aromatic systems in biological targets or materials. The ethyl group at position 5 adds moderate steric bulk .

Physicochemical Properties (Hypothetical Comparison)

Property	4,4-Diethyl-5-methylpyrrolidin-2-one	5-Ethyl-5-(4-methoxyphenyl)pyrrolidin-2-one
Lipophilicity (LogP)	Moderate (aliphatic substituents)	Higher (aromatic methoxyphenyl group)
Solubility	Likely polar aprotic solvents	Reduced solubility in water due to aromaticity
Boiling/Melting Point	Moderate (aliphatic dominance)	Elevated (aromatic rigidity)

These differences suggest divergent applications. For example, the evidence compound’s aromaticity might favor use in drug design targeting enzymes with hydrophobic pockets, while the target compound’s aliphatic substituents could optimize stability in polymer matrices.

Biological Activity

4,4-Diethyl-5-methylpyrrolidin-2-one (C9H17NO) is a heterocyclic organic compound classified within the pyrrolidinone family. This compound features a unique substitution pattern that includes two ethyl groups and one methyl group on the pyrrolidinone ring, which significantly influences its biological activity and potential applications in various fields, including medicinal chemistry and industrial processes.

Property	Value
Molecular Formula	C9H17NO
Molecular Weight	155.24 g/mol
IUPAC Name	4,4-Diethyl-5-methylpyrrolidin-2-one
InChI Key	JMOLHXRGOFIYEO-UHFFFAOYSA-N
Canonical SMILES	CCC1(CC(=O)NC1C)CC

The biological activity of 4,4-Diethyl-5-methylpyrrolidin-2-one is primarily attributed to its interactions with specific molecular targets in biological systems. The compound's effectiveness is influenced by its structural configuration, which allows it to engage with various receptors and enzymes. Studies have indicated that the presence of ethyl and methyl substituents enhances its lipophilicity, potentially improving membrane permeability and bioavailability.

Toxicological Profile

Research into the toxicological effects of related pyrrolidinone compounds suggests that 4,4-Diethyl-5-methylpyrrolidin-2-one may exhibit similar properties. For instance, studies on N-Methyl-2-pyrrolidone (NMP), a structurally similar compound, have shown significant absorption through dermal and respiratory routes, leading to systemic exposure. This raises concerns regarding potential toxicity at high concentrations, particularly in occupational settings.

Key Findings:

• Absorption : Rapid absorption through skin and respiratory routes.
• Metabolism : Biotransformation primarily via hydroxylation to form less toxic metabolites.
• Excretion : Predominantly eliminated through urine as metabolites.

Case Studies

• Dermal Exposure : In a study evaluating dermal exposure to NMP, it was found that significant irritation occurred at concentrations above 50% in guinea pigs. This suggests that while 4,4-Diethyl-5-methylpyrrolidin-2-one may share similar irritative properties, further studies are required to establish its specific irritative thresholds.
• Inhalation Studies : A study involving inhalation exposure to NMP indicated that concentrations as low as 10 mg/m³ did not cause significant respiratory discomfort in volunteers. This finding may provide insights into the safety profile of 4,4-Diethyl-5-methylpyrrolidin-2-one during inhalation exposure.

Comparative Analysis with Related Compounds

A comparative analysis with other pyrrolidinones highlights the unique properties of 4,4-Diethyl-5-methylpyrrolidin-2-one:

Compound	Structure Description	Biological Activity
Pyrrolidin-2-one	Parent compound	Baseline activity
4,4-Diethylpyrrolidin-2-one	Ethyl groups only	Moderate activity
4,4-Diethyl-5-methylpyrrolidin-2-one	Ethyl and methyl groups	Enhanced activity

Research Applications

The compound is being explored for various applications:

• Pharmaceutical Development : Potential use as an intermediate in synthesizing novel therapeutic agents.
• Industrial Chemistry : Utilized as a solvent or reagent in organic synthesis due to its favorable chemical properties.
• Biological Research : Investigated for its interactions with biomolecules to understand its pharmacological potential.